1-(1,2-benzoxazol-3-yl)-N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}methanesulfonamide

• IUPAC Name: 1-(1,2-benzoxazol-3-yl)-N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C16H21N7O3S/c1-22(2)15-18-14(19-16(20-15)23(3)4)9-17-27(24,25)10-12-11-7-5-6-8-13(11)26-21-12/h5-8,17H,9-10H2,1-4H3
• InChI Key: KGKAKMKHNXPFKZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNS(=O)(=O)CC2=NOC3=CC=CC=C32)N(C)C
• Molecular Formula: C16H21N7O3S
• Molecular Weight: 391.5 g/mol
• CAS No.: 2034406-30-7

Description

1-(1,2-benzoxazol-3-yl)-N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}methanesulfonamide is a useful research compound. Its molecular formula is C16H21N7O3S and its molecular weight is 391.45. The purity is usually 95%.
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Scientific Research Applications

Molecular Recognition and Complex Formation

Synthesis and Molecular Recognition for Dicarboxylic Acid of Tetramethyl Guanidine Derivatives : Tetramethyl guanidine derivatives have been synthesized and studied for their ability to form complexes with dicarboxylic acids. These derivatives demonstrate significant association constants, indicating potential applications in molecular recognition and sensor technologies (Qi Yan-xing, 2004).

Intramolecular Hydrogen Bonding and Molecular Stability

Structure and Intramolecular Hydrogen Bonds in Bis(trifluoromethylsulfonylamino)methane : This study explores the equilibrium and stability of various intramolecular hydrogen-bonded forms of bis(trifluoromethylsulfonylamino)methane, highlighting the impact of medium polarity on molecular conformation and stability. Such insights can inform the design of molecules with specific conformational or stability requirements (I. Sterkhova et al., 2006).

Synthetic Methodologies

Reactions of Trifluoromethanesulfonamide with Amides and Paraformaldehyde : This research describes the condensation reactions of trifluoromethanesulfonamide with various amides and paraformaldehyde, leading to novel derivatives. Such synthetic methodologies are crucial for developing new compounds with potential applications in materials science, pharmaceuticals, and agrochemicals (V. I. Meshcheryakov et al., 2007).

Gas Solubility in Ionic Liquids

Anion Effects on Gas Solubility in Ionic Liquids : This work investigates how different anions in ionic liquids affect the solubility of various gases. Understanding such solubility can guide the development of ionic liquids for applications in gas separation technologies, carbon capture, and storage (J. Anthony et al., 2005).

Corrosion Inhibition

Experimental and Theoretical Studies of Benzothiazole Derivatives as Corrosion Inhibitors : Benzothiazole derivatives have been synthesized and evaluated for their corrosion inhibition efficiency against steel in acidic environments. Such studies are vital for the development of safer and more effective corrosion inhibitors for industrial applications (Zhiyong Hu et al., 2016).